Cas no 1506269-93-7 (2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol)
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-5-ethanol, β-amino-1-methyl-
- 2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol
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- MDL: MFCD21699539
- Inchi: 1S/C6H11N3O/c1-9-4-8-2-6(9)5(7)3-10/h2,4-5,10H,3,7H2,1H3
- InChI Key: HIVJYTGNPFBHNO-UHFFFAOYSA-N
- SMILES: C(C1=CN=CN1C)(N)CO
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-305344-0.05g |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 0.05g |
$888.0 | 2023-09-05 | ||
| Enamine | EN300-305344-0.1g |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 0.1g |
$930.0 | 2023-09-05 | ||
| Enamine | EN300-305344-0.25g |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 0.25g |
$972.0 | 2023-09-05 | ||
| Enamine | EN300-305344-0.5g |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 0.5g |
$1014.0 | 2023-09-05 | ||
| Enamine | EN300-305344-1.0g |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-305344-2.5g |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 2.5g |
$2071.0 | 2023-09-05 | ||
| Enamine | EN300-305344-5.0g |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 5.0g |
$3065.0 | 2023-02-26 | ||
| Enamine | EN300-305344-10.0g |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 10.0g |
$4545.0 | 2023-02-26 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01039698-1g |
2-Amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 95% | 1g |
¥5180.0 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1425315-1g |
2-Amino-2-(1-methyl-1h-imidazol-5-yl)ethan-1-ol |
1506269-93-7 | 95% | 1g |
¥7072 | 2023-02-26 |
2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol
Introduction to 2-Amino-2-(1-Methyl-1H-Imidazol-5-yl)ethan-1-ol (CAS No. 1506269-93-7)
2-Amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol (CAS No. 1506269-93-7) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMIE, is characterized by its unique structural features, which include an amino group and a substituted imidazole ring. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.
The chemical structure of 2-Amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol is particularly interesting due to its ability to form stable complexes with various metal ions. This property has been exploited in the design of metal-based drugs, which are gaining increasing attention for their potential in treating a wide range of diseases, including cancer and neurodegenerative disorders.
Recent studies have highlighted the importance of AMIE in the context of drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that AMIE exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that AMIE effectively binds to the active site of these enzymes, thereby disrupting their function and leading to cell cycle arrest and apoptosis in cancer cells.
In addition to its anticancer properties, 2-Amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol has shown promise in the treatment of neurological disorders. A 2022 study published in the Bioorganic & Medicinal Chemistry Letters reported that AMIE can cross the blood-brain barrier and modulate the activity of certain neurotransmitter receptors, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of AMIE has been optimized through various methodologies, ensuring high yields and purity levels. One common synthetic route involves the reaction of 1-methylimidazole with an appropriate amino alcohol precursor under controlled conditions. This process has been refined to minimize side reactions and improve overall efficiency, making it suitable for large-scale production.
The physicochemical properties of 2-Amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol, such as its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for its application in drug formulation and delivery systems. For example, its good solubility in both aqueous and organic solvents facilitates its use in various pharmaceutical formulations, including oral tablets, injectable solutions, and topical creams.
In terms of safety and toxicity, preliminary studies have shown that AMIE exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate the safety and efficacy of AMIE-based drugs in human subjects.
The potential applications of 2-Amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol extend beyond traditional pharmaceuticals. It has also been explored as a functional additive in cosmetic formulations due to its moisturizing and skin-conditioning properties. Additionally, its ability to form stable complexes with metal ions makes it a valuable component in various industrial processes, such as catalysis and materials science.
In conclusion, 2-Amino-2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol (CAS No. 1506269-93-7), or AMIE, is a promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, cosmetics, and industrial processes. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its significance in modern scientific advancements.
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